Cas no 27564-47-2 (2,4-Thiazolidinedione, 5-[(5-nitro-2-furanyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(5-nitro-2-furanyl)methylene]-
• CAS No: 27564-47-2
• MF: C₈H₄N₂O₅S
• MW: 240.192760467529
• CID: 1431872
• PubChem ID: 2243803
• Update Time: 2025-04-20

2,4-Thiazolidinedione, 5-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(5-nitro-2-furanyl)methylene]-
• 5(5NO2-2-FURIL)THIAZOLIDIN,24-DION
• DTXSID00879278
• (5E)-5-[(5-nitrofuran-2-yl)methylidene]-1,3-thiazolidine-2,4-dione
• 5-[(5-nitro-2-furyl)methylene]-1,3-thiazolidine-2,4-dione
• AB00083440-01
• AKOS024352231
• 27564-47-2
• (5E)-5-[(5-nitro-2-furyl)methylene]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C8H4N2O5S/c11-7-5(16-8(12)9-7)3-4-1-2-6(15-4)10(13)14/h1-3H,(H,9,11,12)/b5-3+
• InChI Key： OECWHWZPBDGSCP-HWKANZROSA-N
• SMILES： S1C(NC(/C/1=C\C1=CC=C([N+](=O)[O-])O1)=O)=O

Computed Properties

• Exact Mass: 239.98412
• Monoisotopic Mass: 239.98409241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 102.45